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Compound of Interest

Compound Name: 3-Aminoquinolin-5-OL

Cat. No.: B1498440 Get Quote

Technical Support Center: 3-Aminoquinolin-5-OL
Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3-Aminoquinolin-5-OL (CAS No. 1261625-77-7).

This document is designed for researchers, medicinal chemists, and drug development

professionals. It provides in-depth technical guidance, field-proven insights, and

troubleshooting protocols to ensure the successful application of this versatile heterocyclic

building block in your research.

Section 1: Compound Profile & Physicochemical
Properties
What is 3-Aminoquinolin-5-OL?
3-Aminoquinolin-5-OL is a heterocyclic aromatic compound featuring a quinoline core

substituted with an amino group at position 3 and a hydroxyl group at position 5. This specific

arrangement of functional groups makes it a valuable intermediate in the synthesis of complex

molecules with potential therapeutic applications, including those targeting neurological

disorders and cancer.[1] Its structure is also foundational for developing quinoline derivatives

with antimicrobial and anti-inflammatory properties.[1]

What are the key physicochemical properties?
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Direct experimental data for 3-Aminoquinolin-5-OL is limited. However, we can infer its likely

properties from its structure and compare them to its well-characterized isomers, 3-

Aminoquinoline and 5-Aminoquinoline. The presence of both a hydroxyl (-OH) and an amino (-

NH2) group suggests it is a polar, solid compound at room temperature with the potential for

hydrogen bonding, which will influence its solubility and melting point.
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Property
3-
Aminoquinolin
-5-OL

3-
Aminoquinolin
e (Isomer)

5-
Aminoquinolin
e (Isomer)

Rationale &
Remarks

Molecular

Formula
C₉H₈N₂O C₉H₈N₂ C₉H₈N₂

The addition of

the hydroxyl

group increases

the molecular

weight and

polarity.

Molecular Weight 160.17 g/mol [1] 144.18 g/mol [2] 144.17 g/mol [3]

CAS Number 1261625-77-7[1] 580-17-6[2] 611-34-7[3]

Appearance
Not specified;

likely a solid.

White to Beige

Solid[2]

Yellow

Crystalline

Solid[3]

The color of

aminophenol

compounds can

vary based on

purity and

oxidation state.

Melting Point Not specified. 91-94 °C[2] Not specified.

Expected to be

higher than 3-

aminoquinoline

due to the

additional

hydrogen-

bonding

capability of the -

OH group.

Solubility Not specified. Soluble in

methanol, slightly

soluble in hot

water.[2]

Not specified. Expected to be

soluble in polar

organic solvents

like methanol,

ethanol, and

DMSO. Aqueous

solubility may be
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limited but pH-

dependent.

Section 2: Safety, Handling, and Storage
FAQ: Safety & Handling
Q: What are the primary hazards associated with 3-Aminoquinolin-
5-OL?
A: While a specific Safety Data Sheet (SDS) for 3-Aminoquinolin-5-OL is not widely available,

the hazards can be inferred from related aminoquinoline compounds. 3-Aminoquinoline is

known to cause skin and serious eye irritation.[4][5] It may also be harmful if swallowed,

inhaled, or in contact with skin.[4][6] Therefore, it is crucial to treat 3-Aminoquinolin-5-OL with

similar precautions.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile).[6]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.[6]

Exposure Routes: Avoid all direct contact with eyes, skin, and clothing. Do not ingest or

inhale.[6]

Q: How should I properly store 3-Aminoquinolin-5-OL?
A: Proper storage is critical to maintain the compound's integrity.

Temperature: Store at room temperature in a dry, cool, and well-ventilated place.[1][6]

Atmosphere: For long-term stability and to maintain product quality, storing under an inert

atmosphere (e.g., argon) is recommended.[6] The aminophenol moiety is susceptible to

oxidation, which can lead to discoloration and degradation.

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[6]
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Incompatibilities: Avoid storage with strong oxidizing agents and strong acids.[6]

Q: What should I do in case of accidental exposure?
A: Follow standard first-aid procedures for chemical exposure.

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. If

irritation persists, seek medical attention.[7]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Section 3: Experimental Workflows &
Troubleshooting
FAQ: Solubility & Solution Preparation
Q: I'm having trouble dissolving 3-Aminoquinolin-5-OL. What
solvents do you recommend?
A: Based on its polar structure and the properties of related compounds, solubility will be

highest in polar organic solvents.

Primary Recommendation: Start with Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide

(DMF). These are generally excellent solvents for polar heterocyclic compounds.

Secondary Recommendation: Methanol and ethanol are also good options.[2] Gentle

warming may be required to increase the dissolution rate, but always monitor for any signs of

decomposition (color change).

Aqueous Solutions: The compound is likely poorly soluble in neutral water. Solubility can be

significantly increased by adjusting the pH. The amino group can be protonated in acidic
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conditions (e.g., with dilute HCl), and the phenolic hydroxyl group can be deprotonated in

basic conditions (e.g., with dilute NaOH), forming more soluble salts. Always test pH-

adjusted solubility on a small scale first.

Q: My solution of 3-Aminoquinolin-5-OL turned dark. What
happened?
A: This is a classic sign of oxidation. Aminophenol compounds are notoriously sensitive to air,

especially in solution and under basic conditions or in the presence of trace metal impurities.

Causality: The aminophenol moiety can be oxidized to form quinone-imine species, which

are often highly colored and can polymerize.

Prevention:

Use de-gassed (sparged with N₂ or Argon) solvents for solution preparation.

Prepare solutions fresh before use whenever possible.

If a solution must be stored, store it under an inert atmosphere in a sealed vial, protected

from light.

General Experimental Workflow
The following diagram outlines a best-practice workflow for using 3-Aminoquinolin-5-OL as a

reactant in a typical synthetic transformation, such as an acylation or coupling reaction.
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Preparation

Reaction

Isolation & Purification

Analysis

Reactant & Solvent Prep
- Dry 3-Aminoquinolin-5-OL under vacuum

- Use anhydrous, de-gassed solvents

Reaction Setup
- Assemble glassware under inert gas (N₂/Ar)

- Add reactants sequentially

1. Setup

Execution & Monitoring
- Maintain temperature control

- Monitor progress via TLC/LC-MS

2. Run

Workup
- Quench reaction appropriately
- Perform aqueous extraction

3. Isolate

Purification
- Column chromatography (silica or reverse-phase)

- Recrystallization or precipitation

4. Purify

Characterization
- Confirm structure (¹H NMR, ¹³C NMR)

- Verify mass (HRMS)
- Assess purity (HPLC)

5. Verify

Click to download full resolution via product page

Caption: Best-practice workflow for synthetic reactions involving 3-Aminoquinolin-5-OL.
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Troubleshooting Guide
This troubleshooting guide addresses common issues encountered during synthesis.

Q: My reaction is not proceeding, or the yield is very low. What
should I check?
A: Low reactivity or yield can stem from several factors. Use the following decision tree to

diagnose the issue.
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Problem: Low or No Product Yield

Did you confirm the identity and
purity of the starting material?

Are your reaction conditions
appropriate?

 Yes 

Action: Re-purify or re-characterize
3-Aminoquinolin-5-OL.

Consider degradation from improper storage.

 No 

Is the amino or hydroxyl group
interfering?

 Yes 

Action: Check solvent quality (anhydrous?),
reagent stoichiometry, temperature,

and ensure an inert atmosphere.

 No 

Did you monitor the reaction
over time?

 No 

Action: The -OH and -NH₂ groups have
different reactivities. Consider using a

protecting group strategy if side
reactions are possible.

 Yes 

Action: Run a time-course study.
The reaction may be very slow, or the
product might be unstable under the

reaction conditions and degrading over time.

 No 

Problem Resolved

 Yes 

Click to download full resolution via product page

Caption: Troubleshooting flowchart for low-yield reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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